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Compound of Interest

Compound Name: Ebp-IN-1

Cat. No.: B12377272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of Ebp-IN--1, an inhibitor of the Emopamil-binding protein (EBP).

Introduction to Ebp-IN-1
Ebp-IN-1 is a potent inhibitor of Emopamil-binding protein (EBP), a sterol isomerase involved in

the cholesterol biosynthesis pathway.[1][2] EBP catalyzes the conversion of Δ8-sterols to their

corresponding Δ7-isomers.[3][4] Inhibition of EBP disrupts this pathway, leading to a decrease

in cholesterol synthesis and an accumulation of specific sterol intermediates.[5][6] This

mechanism of action has generated significant interest in Ebp-IN-1 for its potential therapeutic

applications in various diseases.

Research has shown that EBP inhibition can promote the formation of oligodendrocytes, the

cells responsible for producing myelin sheaths that insulate nerve axons.[7][8][9] This makes

Ebp-IN-1 a promising candidate for developing treatments for demyelinating diseases such as

multiple sclerosis.[8][10] Additionally, by altering cholesterol metabolism, EBP inhibitors like

Ebp-IN-1 may impact other cellular processes including cell proliferation and apoptosis,

suggesting potential applications in cancer therapy.[5][6] Ebp-IN-1 has demonstrated a long

half-life in rodents and favorable metabolic turnover and brain penetration properties.[1][2]
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The following table summarizes the key chemical and physical properties of Ebp-IN-1.

Property Value Reference

Molecular Formula C24H33N3O3 [2]

Molecular Weight 411.54 g/mol [2]

CAS Number Not Available

Appearance Solid [1]

Solubility (DMSO) 100 mg/mL (242.99 mM) [2]

Storage (Solid)
Refer to manufacturer's

instructions

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[1][2]

Experimental Protocols
Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Ebp-IN-1 and solvents.

Handle the powdered form of Ebp-IN-1 in a chemical fume hood to avoid inhalation.

Dimethyl sulfoxide (DMSO) is a powerful solvent that can penetrate the skin. Avoid direct

contact. If contact occurs, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for Ebp-IN-1 and all solvents used for detailed safety

information.

Materials
Ebp-IN-1 powder

Anhydrous Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[2]

Analytical balance

Protocol for Preparing a 10 mM Ebp-IN-1 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ebp-IN-1 in DMSO. The

volumes can be scaled as needed.

Equilibration: Allow the vial of Ebp-IN-1 powder and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Ebp-IN-1 powder.

For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.1154 mg of Ebp-
IN-1 (Molecular Weight = 411.54 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (L) x Molecular

Weight ( g/mol )

Mass = 10 mmol/L * 0.001 L * 411.54 g/mol = 4.1154 mg

Dissolution:

Add the weighed Ebp-IN-1 powder to a sterile microcentrifuge tube or cryovial.

Add the appropriate volume of anhydrous DMSO to the tube. For the example above, add

1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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Enhancing Solubility (if necessary): If the compound does not fully dissolve, sonication in an

ultrasonic bath can be used to aid dissolution.[1][2] Gentle warming to 37°C may also help.

[2] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2]

Labeling: Clearly label all aliquots with the compound name (Ebp-IN-1), concentration (10

mM), solvent (DMSO), and the date of preparation.

Mandatory Visualizations
Signaling Pathway

Cholesterol Biosynthesis Pathway

Inhibition Cellular Outcome

Lanosterol Zymostenol

Lathosterol
 EBP

Enhanced
Oligodendrocyte

Formation

 Accumulation
Promotes

Cholesterol

Ebp-IN-1

 Inhibits EBP

Click to download full resolution via product page

Caption: Inhibition of EBP by Ebp-IN-1 in the cholesterol biosynthesis pathway.
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Caption: Workflow for preparing Ebp-IN-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

